Cas no 549889-66-9 ((5-methylfuran-3-yl)methanamine)

(5-Methylfuran-3-yl)methanamine is a heterocyclic amine derivative featuring a furan ring substituted with a methyl group at the 5-position and an aminomethyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its furan core offers reactivity for further functionalization, while the primary amine group enables coupling reactions, such as amide formation or reductive amination. The structural motif is valuable in medicinal chemistry for designing bioactive molecules due to its potential hydrogen-bonding and π-stacking interactions. The compound is typically handled under inert conditions to preserve stability.

(5-methylfuran-3-yl)methanamine structure

549889-66-9 structure

Product Name:(5-methylfuran-3-yl)methanamine

CAS No:549889-66-9

MF:C₆H₉NO

MW:111.141761541367

MDL:MFCD19207554

CID:3295301

PubChem ID:55288815

Update Time:2025-06-07

(5-methylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- 3-FURANMETHANAMINE, 5-METHYL-
- (5-methylfuran-3-yl)methanamine
- SCHEMBL20045076
- EN300-862110
- AT17525
- 549889-66-9
- AKOS006360337
- 959-904-7
- MDL： MFCD19207554
- Inchi： 1S/C6H9NO/c1-5-2-6(3-7)4-8-5/h2,4H,3,7H2,1H3
- InChI Key： JCEWFVSQKKVQDD-UHFFFAOYSA-N
- SMILES： O1C=C(C=C1C)CN

Computed Properties

Exact Mass: 111.068413911Da
Monoisotopic Mass: 111.068413911Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 39.2Å²

(5-methylfuran-3-yl)methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM431055-250mg	(5-METHYLFURAN-3-YL)METHANAMINE	549889-66-9	95%+	250mg	$535	2023-03-07
Chemenu	CM431055-500mg	(5-METHYLFURAN-3-YL)METHANAMINE	549889-66-9	95%+	500mg	$826	2023-03-07
Chemenu	CM431055-1g	(5-METHYLFURAN-3-YL)METHANAMINE	549889-66-9	95%+	1g	$1052	2023-03-07
Enamine	EN300-862110-0.05g	(5-methylfuran-3-yl)methanamine	549889-66-9	95%	0.05g	$226.0	2024-05-21
Enamine	EN300-862110-0.1g	(5-methylfuran-3-yl)methanamine	549889-66-9	95%	0.1g	$337.0	2024-05-21
Enamine	EN300-862110-0.25g	(5-methylfuran-3-yl)methanamine	549889-66-9	95%	0.25g	$481.0	2024-05-21
Enamine	EN300-862110-0.5g	(5-methylfuran-3-yl)methanamine	549889-66-9	95%	0.5g	$758.0	2024-05-21
Enamine	EN300-862110-1.0g	(5-methylfuran-3-yl)methanamine	549889-66-9	95%	1.0g	$971.0	2024-05-21
Enamine	EN300-862110-2.5g	(5-methylfuran-3-yl)methanamine	549889-66-9	95%	2.5g	$1903.0	2024-05-21
Enamine	EN300-862110-5.0g	(5-methylfuran-3-yl)methanamine	549889-66-9	95%	5.0g	$2816.0	2024-05-21